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Compound of Interest

Compound Name: Fmoc-OSu

Cat. No.: B557308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(9-Fluorenylmethoxycarbonyloxy)succinimide, commonly known as Fmoc-OSu, is a pivotal

reagent in modern biochemistry and pharmaceutical development, particularly in the realm of

solid-phase peptide synthesis (SPPS). Its principle utility lies in the protection of primary and

secondary amines, most notably the α-amino group of amino acids. This guide provides an in-

depth overview of the chemical structure, properties, and applications of Fmoc-OSu, complete

with detailed experimental protocols and visual representations of key chemical processes.

Chemical Structure and Properties
Fmoc-OSu is a white to off-white crystalline solid. Its structure is characterized by the

fluorenylmethoxycarbonyl (Fmoc) group linked to an N-hydroxysuccinimide (NHS) ester. The

NHS ester is an excellent leaving group, facilitating the reaction with nucleophilic amines.

Chemical Structure:

Caption: Chemical structure of Fmoc-OSu.

Below is a summary of the key chemical and physical properties of Fmoc-OSu.
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Property Value

IUPAC Name
(2,5-dioxopyrrolidin-1-yl) 9H-fluoren-9-ylmethyl

carbonate[1]

Synonyms
N-(9-Fluorenylmethoxycarbonyloxy)succinimide,

9-Fluorenylmethyl succinimidyl carbonate[2][3]

CAS Number 82911-69-1[2][4]

Molecular Formula C₁₉H₁₅NO₅[5]

Molecular Weight 337.33 g/mol [4][5]

Appearance White to off-white solid/powder[4]

Melting Point 150-153 °C[6]

Solubility

Soluble in organic solvents such as DMSO

(approx. 20 mg/ml) and dimethylformamide

(DMF) (approx. 25 mg/ml). Sparingly soluble in

water.[5]

Storage
Store at -20°C for long-term stability (stable for

at least two years).[5]

Mechanism of Action: Amine Protection
The primary function of Fmoc-OSu is to introduce the Fmoc protecting group onto a primary or

secondary amine. This reaction is a nucleophilic acyl substitution where the amine attacks the

carbonyl carbon of the succinimidyl ester. The N-hydroxysuccinimide anion is a good leaving

group, resulting in the formation of a stable carbamate linkage. This reaction is typically carried

out under mild basic conditions to deprotonate the amine, increasing its nucleophilicity.
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Reactants

Products

Fmoc-OSu

Fmoc-NH-R (Protected Amine)

 Nucleophilic Attack

N-Hydroxysuccinimide

 Leaving Group

R-NH₂ (Amine)
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Reactants

Intermediates

Products

Fmoc-NH-R

Fluorenyl Carbanion

 Proton Abstraction

Piperidine (Base)

Dibenzofulvene-Piperidine Adduct

Carbamic Acid

 β-Elimination

R-NH₂ (Free Amine)

 Decarboxylation

CO₂
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Start with Fmoc-AA-Resin

1. Fmoc Deprotection
(20% Piperidine in DMF)

2. DMF Wash

3. Amino Acid Coupling
(Fmoc-AA, HBTU, DIPEA in DMF)

4. DMF Wash

Repeat for next amino acid

Next Cycle

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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